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Compound of Interest

Compound Name:
5-Methyl-2-

thiophenecarboxaldehyde

Cat. No.: B081332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methyl-2-thiophenecarboxaldehyde, with the CAS registry number 13679-70-4, is an

aromatic aldehyde containing a thiophene ring. This compound serves as a versatile building

block in organic synthesis and has garnered interest for its applications in fragrance, flavor, and

materials science. This technical guide provides a comprehensive overview of its chemical and

physical properties, synthesis and purification protocols, and a summary of its known biological

and physical characteristics.

Chemical and Physical Properties
5-Methyl-2-thiophenecarboxaldehyde is a clear yellow to brown liquid under standard

conditions.[1] A summary of its key physicochemical properties is presented in the table below.
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Property Value Reference

Molecular Formula C₆H₆OS [2]

Molecular Weight 126.18 g/mol [2]

Appearance Clear yellow to brown liquid [1]

Boiling Point 114 °C at 25 mmHg [3]

Density 1.17 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.583 [3]

Flash Point 78 °C (172.4 °F) - closed cup [4]

Solubility Soluble in DMSO [5]

InChI Key
VAUMDUIUEPIGHM-

UHFFFAOYSA-N
[2]

SMILES CC1=CC=C(S1)C=O [2]

Synonyms: 5-Methylthiophene-2-carbaldehyde, 2-Formyl-5-methylthiophene, 5-Methyl-2-

thenaldehyde.[2]

Spectroscopic Data
The structural identity of 5-Methyl-2-thiophenecarboxaldehyde is confirmed by various

spectroscopic techniques.
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Technique Data Reference

¹H NMR (90 MHz, CDCl₃)

δ (ppm): 9.80 (s, 1H, CHO),

7.61-7.57 (m, 1H, thiophene-

H), 6.92-6.85 (m, 1H,

thiophene-H), 2.58-2.56 (m,

3H, CH₃)

[2]

¹³C NMR (15.09 MHz, CDCl₃)

δ (ppm): 182.59 (CHO),

151.61, 142.04, 137.45,

127.24 (thiophene-C), 16.16

(CH₃)

[2]

Infrared (IR) Spectrum

Characteristic peaks for C=O

(aldehyde) and C-S

(thiophene) stretching.

[6]

Mass Spectrum (MS)
Molecular ion peak consistent

with the molecular weight.
[6]

Synthesis and Purification
Synthesis via Vilsmeier-Haack Reaction
A common and effective method for the synthesis of 5-Methyl-2-thiophenecarboxaldehyde is

the Vilsmeier-Haack reaction, which involves the formylation of an electron-rich aromatic ring.

[1][7]

Reaction Scheme:
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Figure 1: Synthesis of 5-Methyl-2-thiophenecarboxaldehyde.

Detailed Experimental Protocol:

The Vilsmeier-Haack reaction is a classic method for formylating electron-rich aromatic

compounds.[1][7] The following is a generalized protocol based on literature procedures for

similar formylations.[8][9]

Materials:

2-Methylthiophene

Phosphorus oxychloride (POCl₃)

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM) or other suitable anhydrous solvent

Sodium acetate or other base for workup

Ice

Saturated sodium bicarbonate solution

Brine
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Anhydrous magnesium sulfate or sodium sulfate

Procedure:

In a three-necked round-bottom flask equipped with a dropping funnel, a mechanical stirrer,

and a nitrogen inlet, cool a solution of DMF in the chosen anhydrous solvent to 0 °C in an ice

bath.

Slowly add phosphorus oxychloride dropwise to the stirred DMF solution, maintaining the

temperature at 0 °C. The formation of the Vilsmeier reagent (a chloroiminium salt) will occur.

After the addition of POCl₃ is complete, add 2-methylthiophene dropwise to the reaction

mixture, still maintaining the temperature at 0 °C.

Once the addition of 2-methylthiophene is complete, allow the reaction mixture to warm to

room temperature and stir for several hours until the reaction is complete (monitor by TLC).

Carefully pour the reaction mixture onto crushed ice to quench the reaction and hydrolyze

the intermediate iminium salt.

Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution

until the pH is approximately 7-8.

Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl

acetate).

Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate

or sodium sulfate.

Filter the drying agent and concentrate the organic phase under reduced pressure to obtain

the crude product.

Purification by Column Chromatography
The crude 5-Methyl-2-thiophenecarboxaldehyde can be purified by silica gel column

chromatography.[10][11][12]

Workflow for Purification:
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Figure 2: Workflow for purification by column chromatography.
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Detailed Experimental Protocol:

Materials:

Crude 5-Methyl-2-thiophenecarboxaldehyde

Silica gel (230-400 mesh)

Hexane

Ethyl acetate

Glass column

Collection tubes

TLC plates and chamber

UV lamp

Rotary evaporator

Procedure:

Prepare a slurry of silica gel in hexane and pack it into a glass column.

Dissolve the crude product in a minimal amount of the eluent (e.g., hexane with a small

amount of ethyl acetate).

Carefully load the sample onto the top of the silica gel column.

Elute the column with a solvent system of increasing polarity, for example, starting with 100%

hexane and gradually increasing the proportion of ethyl acetate.

Collect the eluate in fractions.

Monitor the fractions by thin-layer chromatography (TLC) to identify the fractions containing

the pure product.
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Combine the pure fractions and remove the solvent using a rotary evaporator to yield the

purified 5-Methyl-2-thiophenecarboxaldehyde.

Applications and Areas of Research
Fragrance and Flavoring Agent
5-Methyl-2-thiophenecarboxaldehyde is used as a fragrance ingredient in various consumer

products and as a flavoring agent in food.[2]

Synthetic Intermediate
This compound serves as a precursor in the synthesis of more complex molecules. For

instance, thiophene derivatives have been investigated for their potential in developing

multifunctional therapeutics.[13][14]

Potential Biological Activity of Derivatives
While information on the direct biological activity of 5-Methyl-2-thiophenecarboxaldehyde is

limited, its derivatives, particularly thiosemicarbazones and their metal complexes, have been

investigated for their anticancer properties.[15][16] For example, palladium(II) complexes of

thiosemicarbazones derived from 2-acetyl-5-methylthiophene have shown cytotoxic activity

against various human cancer cell lines.[15][16]

It is important to note that these studies focus on derivatives and not the parent aldehyde itself.

The mechanism of action for these derivatives is often proposed to involve interactions with

biological targets like DNA or specific enzymes.[15]

Nonlinear Optical (NLO) Material Candidate
5-Methyl-2-thiophenecarboxaldehyde has been identified as a candidate for a microscopic

third-order nonlinear optical (NLO) material.[5] NLO materials are of interest for their potential

applications in optical devices, such as optical switching and frequency conversion. However,

detailed experimental studies and the specific NLO properties of this compound are not

extensively reported in the available literature.

Safety and Handling
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5-Methyl-2-thiophenecarboxaldehyde is a combustible liquid and should be handled with

appropriate safety precautions.[4] It is advisable to consult the Safety Data Sheet (SDS) for

detailed information on handling, storage, and disposal.

Conclusion
5-Methyl-2-thiophenecarboxaldehyde is a valuable chemical compound with established

applications in the fragrance and flavor industries. Its role as a synthetic intermediate for

potentially bioactive molecules and its candidacy as a nonlinear optical material make it a

subject of interest for further research. This guide provides a foundational understanding of its

properties and synthesis, which can aid researchers and drug development professionals in its

application and further exploration. Further investigation into the biological activities of the core

molecule and a more detailed characterization of its physical properties are warranted to fully

realize its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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